![molecular formula C16H24N4O3 B7347468 (6-methoxypyrimidin-4-yl)-[(2R)-2-methyl-4-(oxan-4-yl)piperazin-1-yl]methanone](/img/structure/B7347468.png)
(6-methoxypyrimidin-4-yl)-[(2R)-2-methyl-4-(oxan-4-yl)piperazin-1-yl]methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(6-methoxypyrimidin-4-yl)-[(2R)-2-methyl-4-(oxan-4-yl)piperazin-1-yl]methanone is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in medicine and biotechnology. The compound is a potent inhibitor of certain enzymes and has been studied extensively for its biochemical and physiological effects.
Mechanism of Action
The mechanism of action of (6-methoxypyrimidin-4-yl)-[(2R)-2-methyl-4-(oxan-4-yl)piperazin-1-yl]methanone involves the inhibition of certain enzymes. The compound binds to the active site of the enzyme and prevents the substrate from binding, thereby inhibiting enzyme activity.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied extensively. The compound has been shown to inhibit the growth of certain cancer cells, which makes it a promising candidate for cancer treatment. Additionally, the compound has been studied for its potential anti-inflammatory properties, as it has been shown to inhibit the production of certain inflammatory cytokines.
Advantages and Limitations for Lab Experiments
The advantages of using (6-methoxypyrimidin-4-yl)-[(2R)-2-methyl-4-(oxan-4-yl)piperazin-1-yl]methanone in lab experiments include its potency as an enzyme inhibitor and its potential applications in cancer treatment and anti-inflammatory research. However, the limitations of using the compound include its complex synthesis method and its potential toxicity at high concentrations.
Future Directions
There are several future directions for the study of (6-methoxypyrimidin-4-yl)-[(2R)-2-methyl-4-(oxan-4-yl)piperazin-1-yl]methanone. One potential direction is the development of more efficient synthesis methods for the compound. Additionally, further research is needed to fully understand the mechanism of action of the compound and its potential applications in cancer treatment and anti-inflammatory research. Finally, the compound could be studied for its potential applications in other areas of biotechnology, such as enzyme engineering and drug design.
Synthesis Methods
The synthesis of (6-methoxypyrimidin-4-yl)-[(2R)-2-methyl-4-(oxan-4-yl)piperazin-1-yl]methanone is a complex process that involves several steps. The first step involves the synthesis of 4-chloro-6-methoxypyrimidine, which is then reacted with (2R)-2-methyl-4-(oxan-4-yl)piperazine to obtain the desired compound. The final product is then purified using column chromatography to obtain a pure sample.
Scientific Research Applications
(6-methoxypyrimidin-4-yl)-[(2R)-2-methyl-4-(oxan-4-yl)piperazin-1-yl]methanone has several potential applications in scientific research. The compound is a potent inhibitor of certain enzymes, which makes it a useful tool for studying enzyme activity and regulation. Additionally, the compound has been studied for its potential anti-cancer properties, as it has been shown to inhibit the growth of certain cancer cells.
properties
IUPAC Name |
(6-methoxypyrimidin-4-yl)-[(2R)-2-methyl-4-(oxan-4-yl)piperazin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24N4O3/c1-12-10-19(13-3-7-23-8-4-13)5-6-20(12)16(21)14-9-15(22-2)18-11-17-14/h9,11-13H,3-8,10H2,1-2H3/t12-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JNFNVZBMAWBPQY-GFCCVEGCSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CCN1C(=O)C2=CC(=NC=N2)OC)C3CCOCC3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]1CN(CCN1C(=O)C2=CC(=NC=N2)OC)C3CCOCC3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.39 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.